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Compound of Interest

Compound Name: Micacocidin C

Cat. No.: B1254210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biosynthetic gene clusters for

Micacocidin and Yersiniabactin, two structurally related natural products with significant

biological activities. While Yersiniabactin is a well-characterized siderophore and virulence

factor in pathogenic bacteria, Micacocidin, produced by Ralstonia solanacearum, exhibits

potent antimycoplasma properties.[1] Understanding the genomic basis for their biosynthesis is

crucial for efforts in synthetic biology, drug discovery, and the development of novel

therapeutics.

Genetic Architecture: A Side-by-Side Comparison
The biosynthetic gene clusters of Micacocidin (mic) and Yersiniabactin (ybt or irp) share a

conserved core responsible for the assembly of a thiazoline-containing scaffold, yet key

differences in their genetic makeup account for their distinct chemical structures and biological

activities. The ybt gene cluster is a hallmark of highly pathogenic Yersinia species, including

Yersinia pestis, the causative agent of plague.[2][3][4] The mic gene cluster, identified in the

plant pathogen Ralstonia solanacearum, shows a clear evolutionary relationship to the ybt

locus.[5]
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Feature
Yersiniabactin
Gene Cluster
(ybt/irp)

Micacocidin Gene
Cluster (mic)

Reference

Producing Organism

Yersinia pestis, Y.

pseudotuberculosis, Y.

enterocolitica

Ralstonia

solanacearum
[1][2]

Primary Function

Siderophore (Iron

Scavenging),

Virulence Factor

Antinycoplasma

Agent, Putative

Siderophore

[1][5][6]

Biosynthetic

Machinery

Mixed Non-Ribosomal

Peptide Synthetase

(NRPS) and

Polyketide Synthase

(PKS)

Mixed Non-Ribosomal

Peptide Synthetase

(NRPS) and iterative

Type I Polyketide

Synthase (iPKS)

[6][7][8]

Key Biosynthetic

Genes

irp1, irp2, irp3, irp4,

irp5 (or ybtT, ybtE)

micA, micB, micC,

micD, micE (orthologs

of ybt genes)

[2][3][5]

Starter Unit Salicylate Hexanoic Acid [8][9]

Key Structural

Difference
Salicylate moiety

Pentylphenol moiety

derived from hexanoic

acid

[1][8][10]

Regulation

Iron-responsive;

regulated by the AraC-

type transcriptional

activator YbtA and the

global iron regulator

Fur. Also

autoregulated by

Yersiniabactin.

Iron-deficient

conditions induce

expression.

[3][4][11][12]

Transport

FyuA (outer

membrane receptor),

ABC transporters

TonB-dependent

receptor, ABC

transporters

[2][4][5]
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Biosynthetic Pathways: A Visual Comparison
The biosynthesis of both molecules involves a sophisticated interplay of NRPS and PKS

modules. The following diagrams, generated using the DOT language, illustrate the key steps

in their respective pathways.

Yersiniabactin Biosynthesis
The biosynthesis of Yersiniabactin is initiated with the activation of salicylate, which serves as

the starter unit. This is followed by the sequential addition and modification of cysteine and

malonyl-CoA extender units by a multi-modular enzymatic assembly line.
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Caption: The modular biosynthesis of Yersiniabactin.

Micacocidin Biosynthesis
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A key distinguishing feature of Micacocidin biosynthesis is the use of an iterative Type I

Polyketide Synthase (iPKS) to generate the pentylphenol moiety from a hexanoic acid starter

unit.[1][8] This process resembles fungal polyketide synthesis.[1]
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Caption: Micacocidin biosynthesis featuring an iterative PKS.

Gene Cluster Organization: A Comparative View
The genomic organization of the mic and ybt clusters reveals a conserved synteny for the core

biosynthetic machinery, flanked by genes for regulation and transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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